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Introduction
Thermoplastic Copolyester Elastomers (TPCETs), such as DuPont™ Hytrel®, are increasingly

utilized in the fabrication of wearable sensors due to their unique combination of flexibility,

durability, and biocompatibility. This document provides detailed application notes and

protocols for leveraging TPCETs in the development of advanced wearable sensing

technologies for physiological monitoring. TPCETs bridge the performance gap between

thermoplastics and elastomers, offering the strength and processability of the former with the

flexibility and resilience of the latter. Their inherent flexibility, without the need for plasticizers

which can leach out over time, makes them an excellent material for skin-contact applications.

[1][2][3]

These materials are block copolymers, typically consisting of a hard crystalline segment of

polybutylene terephthalate (PBT) and a soft amorphous segment based on polyether

chemistry.[1][2] The ratio of these hard and soft segments can be tailored to produce a wide

range of hardness and flexibility, making TPCETs suitable for diverse wearable sensor designs.

[1][2]

Applications in Wearable Sensors
TPCETs serve as a versatile substrate and encapsulation material for various wearable

sensors, including:
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Physiological Monitoring: TPCET-based sensors can be designed to monitor vital signs such

as heart rate (ECG), respiration, and body temperature. Their conformability to the skin

ensures high-quality signal acquisition.

Motion and Strain Sensing: The excellent flexibility and resilience of TPCETs make them

ideal for fabricating strain sensors that can be integrated into clothing or adhered to the skin

to monitor joint movement, muscle activity, and other biomechanical parameters.

Chemical and Biological Sensing: When combined with conductive fillers and functionalized

for specific analytes, TPCETs can be used to create flexible electrochemical sensors for

detecting biomarkers in sweat or other bodily fluids.

Data Presentation: Properties of TPCET (Hytrel®
Grades)
The selection of an appropriate TPCET grade is critical for the performance of a wearable

sensor. The following tables summarize the key mechanical properties of various Hytrel®

grades relevant to wearable sensor fabrication.

Table 1: Mechanical Properties of Selected Hytrel® Grades
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Propert
y

Hytrel®
G3548L

Hytrel®
4056

Hytrel®
5556

Hytrel®
6356

Hytrel®
7246

Hytrel®
HTR824
1

Test
Method

Shore D

Hardness
35 40 55 63 72 65 ISO 868

Flexural

Modulus

(MPa)

32 60 183 320 750 340 ISO 178

Tensile

Modulus

(MPa)

28 55 185 320 750 340
ISO 527-

1/-2

Tensile

Strength

at Break

(MPa)

10 16 35 40 45 31 ISO 527

Elongatio

n at

Break

(%)

200 340 480 400 350 265 ISO 527

Melting

Point

(°C)

150 168 203 214 218 212
ISO

11357

Note: The data presented is compiled from various sources and should be used as a general

guideline. Please refer to the manufacturer's specific datasheets for the most accurate and up-

to-date information.

Experimental Protocols
Protocol 1: Fabrication of a TPCET-based Flexible
Substrate via Solvent Casting
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This protocol describes the fabrication of a thin, flexible TPCET film suitable as a substrate for

wearable sensors.

Materials and Equipment:

TPCET pellets (e.g., Hytrel®)

Suitable solvent (e.g., Dimethylformamide - DMF)

Glass petri dish or other flat casting surface

Hot plate with magnetic stirring

Vacuum oven

Micropipette

Doctor blade or casting knife

Procedure:

Dissolution of TPCET:

Prepare a polymer solution by dissolving TPCET pellets in a suitable solvent (e.g., DMF)

at a specific concentration (e.g., 10-20 wt%).

Heat the solution on a hot plate with continuous stirring until the polymer is completely

dissolved. The temperature should be kept below the boiling point of the solvent.

Casting the Film:

Place a clean, flat casting surface (e.g., glass petri dish) on a level surface.

Pour the prepared TPCET solution onto the casting surface.

Use a doctor blade or casting knife to spread the solution evenly to achieve a uniform

thickness.

Solvent Evaporation:
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Transfer the cast film to a vacuum oven.

Dry the film at an elevated temperature (e.g., 60-80°C) under vacuum to facilitate solvent

removal. The drying time will depend on the solvent boiling point and film thickness.

Film Detachment:

Once the film is completely dry, carefully peel it off from the casting surface.

The resulting TPCET film can be cut into desired shapes for sensor fabrication.

Protocol 2: Integration of Conductive Materials with
TPCET Substrates
This protocol outlines the process of depositing conductive elements onto the TPCET substrate

to create the sensing part of the wearable device.

Materials and Equipment:

TPCET substrate (from Protocol 1)

Conductive ink (e.g., silver-based, carbon-based)

Screen printer or inkjet printer

Curing oven

Plasma cleaner (optional)

Procedure:

Surface Preparation (Optional but Recommended):

To enhance the adhesion of the conductive ink, the TPCET substrate surface can be

treated.

Plasma treatment or chemical etching can be employed to increase the surface energy

and promote better bonding.
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Printing of Conductive Traces:

Use a screen printer or an inkjet printer to deposit the conductive ink onto the TPCET
substrate in the desired pattern for the sensor electrodes and interconnects.

Curing:

Cure the printed conductive ink according to the manufacturer's instructions. This typically

involves heating the substrate in an oven at a specific temperature for a defined duration

to evaporate the solvent and sinter the conductive particles.

Characterization:

After curing, the electrical conductivity of the printed traces should be measured to ensure

proper functionality.

Biocompatibility
For wearable sensors intended for skin contact, biocompatibility is a critical consideration.

TPCETs, particularly medical grades of Hytrel®, are often selected for such applications.

Biocompatibility testing should be conducted in accordance with the ISO 10993 standard. The

primary tests for skin-contact devices include:

ISO 10993-5: In vitro Cytotoxicity: Assesses the potential for the material to cause cell death.

ISO 10993-10: Irritation and Skin Sensitization: Evaluates the potential for the material to

cause skin irritation or an allergic reaction.

Manufacturers of medical-grade TPCETs often provide biocompatibility data for their materials,

which can streamline the regulatory approval process for a medical device.

Visualizations
Below are diagrams illustrating the key workflows and relationships in TPCET-based wearable

sensor fabrication.
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Polymer Dissolution

Film Casting

Drying & Detachment

TPCET Pellets Dissolve with Heat & Stirring

Solvent (e.g., DMF)

TPCET Solution

Pour SolutionCasting Surface Spread Evenly (Doctor Blade) Wet TPCET Film

Dry FilmVacuum Oven Peel off Substrate Final TPCET Substrate
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Caption: Workflow for TPCET Substrate Fabrication via Solvent Casting.

TPCET Substrate Surface Treatment (Optional) Printing Conductive Ink Curing Functional Sensor Device

Click to download full resolution via product page

Caption: Integration of Conductive Materials with TPCET Substrate.
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TPCET-based Wearable Sensor

Risk Assessment (ISO 10993-1)
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Caption: Biocompatibility Testing Workflow for Skin-Contact Devices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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